Cas no 15514-06-4 ([4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-)

[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- structure
15514-06-4 structure
[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
15514-06-4
C30H26O12
578.52024
192696
130556

[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- Properties

Names and Identifiers

    • [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
    • 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
    • 295 C 51
    • 5,7,3',4'-tetrahydroxy flavon-3-ol C4-C8 dimer
    • Actidil
    • Actidilat
    • Actidilon
    • Entra
    • Pro-Actidil
    • proanthocyanidin A
    • Procyanidin B
    • procyanidin B-2
    • Pro-entra
    • tripolidine hydrochloride
    • TRIPROLIDINE HCL
    • Venen
    • Ent-Epicatechin(4a->8)catechin
    • 4,8 inverted exclamation marka-Bi-[(+)-epicatechin]
    • Proanthocyanidin B2
    • Proanthocyanidin B2;(?)-Epicatechin-(4(c)micro inverted exclamation markE8)-(?)-epicatechin
    • SCHEMBL4750189
    • CHEBI:173294
    • 15514-06-4
    • BCP29181
    • Procyanidin D
    • cis,cis inverted exclamation marka-4,8 inverted exclamation marka-Bi(3,3 inverted exclamation marka,4 inverted exclamation marka,5,7-pentahydroxyflavane)
    • BCP29180
    • 2-(3,4-dihydroxyphenyl)-4-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-8-yl]chromane-3,5,7-triol
    • [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
    • Procyanidol D
    • (4,8'-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
    • Proanthocyanidin B1;Procyanidin dimer B1
    • NCI60_000946
    • A918727
    • (2R,2'R,3S,3'S,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
    • FT-0686683
    • 8-(3,3',4',5,7-pentahydroxyflavan-4-yl)-3,3',4',5,7-pentahydroxyflavan
    • 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
    • NSC143099
    • 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-4-yl]chroman-3,5,7-triol
    • Procyanidin-B4;(+)-Catechin-(4a?8)-(-)-epicatechin; (-)-Procyanidin B4; Catechin-(4a?8)-epicatechin; Procyanidol B4;CATECHIN-(4ALPHA->8)-EPICATECHIN
    • 35356-34-4
    • ent-Epicatechin(4alpha->8)catechin
    • BCP29179
    • B0005-464483
    • 71328-22-8
    • NSC 143099
    • FT-0686682
    • FT-0775556
    • SCHEMBL14339427
    • CHEMBL1253314
    • DTXSID00935146
    • Ent-Epicatechin-(4alpha->8)-catechin
    • 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-[4,8'-bi-1-benzopyran]-3,3',5,5',7,7'-hexol
    • +Expand
    • XFZJEEAOWLFHDH-UHFFFAOYSA-N
    • InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2
    • OC1C=CC(C2C(O)CC3=C(C(C4C(O)C(C5C=CC(O)=C(O)C=5)OC5=CC(=CC(O)=C45)O)=C(C=C3O)O)O2)=CC=1O

Computed Properties

  • 578.14200
  • 10
  • 12
  • 3
  • 578.14242626g/mol
  • 42
  • 925
  • 0
  • 0
  • 5
  • 0
  • 0
  • 1
  • 2.4
  • 221Ų

Experimental Properties

  • 2.99500
  • 220.76000

[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- Related Literature

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